Cas no 57463-05-5 (6-methoxy-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 6-methoxy-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 57463-05-5
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 2187906
• PubChem ID: 12213038
• Update Time: 2025-08-03

6-methoxy-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2-methyl-2h-benzo[b][1,4]oxazin-3(4h)-one
• 6-methoxy-2-methyl-4H-1,4-benzoxazin-3-one
• MB08914
• FTHIJRUPPWMSJE-UHFFFAOYSA-N
• 6-METHOXY-2-METHYL-2,4-DIHYDRO-1,4-BENZOXAZIN-3-ONE
• 57463-05-5
• 6-METHOXY-2-METHYL-3,4-DIHYDRO-2H-1,4-BENZOXAZIN-3-ONE
• SCHEMBL293466
• DB-296590
• Z1198279623
• EN300-91741
• CS-0264078
• G26135
• HCA46305
• AKOS006305116
• 6-methoxy-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

• Inchi： 1S/C10H11NO3/c1-6-10(12)11-8-5-7(13-2)3-4-9(8)14-6/h3-6H,1-2H3,(H,11,12)
• InChI Key： FTHIJRUPPWMSJE-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2NC(C1C)=O)OC

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 6-methoxy-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

Comprehensive Overview of 6-Methoxy-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 57463-05-5)

6-Methoxy-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 57463-05-5) is a heterocyclic organic compound with a unique structural framework that has garnered significant interest in pharmaceutical and agrochemical research. This compound belongs to the benzoxazine family, a class of molecules known for their diverse biological activities and applications in drug discovery. The presence of a methoxy group at the 6-position and a methyl group at the 2-position contributes to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for benzoxazine derivatives has surged due to their potential therapeutic benefits, including anti-inflammatory, antimicrobial, and anticancer properties. Researchers are particularly intrigued by the compound's ability to modulate enzymatic pathways, which could lead to breakthroughs in treating chronic diseases. The 6-methoxy-2-methyl variant, in particular, has shown promise in preliminary studies for its role in inhibiting specific protein kinases, a hot topic in oncology research.

From an industrial perspective, CAS No. 57463-05-5 is often utilized as a building block for more complex molecules. Its stability under various reaction conditions makes it a preferred choice for chemists working on green chemistry initiatives, a trending topic in sustainable science. The compound's compatibility with eco-friendly solvents aligns with the global push toward reducing hazardous waste in chemical manufacturing.

Another area of growing interest is the compound's potential application in crop protection. As the agricultural sector seeks safer alternatives to traditional pesticides, 6-methoxy-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one has emerged as a candidate for developing next-generation plant growth regulators. Its mode of action, which involves interfering with pest metabolism without harming beneficial organisms, resonates with the principles of integrated pest management (IPM).

Analytical techniques such as HPLC and mass spectrometry are commonly employed to characterize 57463-05-5, ensuring high purity for research and industrial use. The compound's spectral data, including NMR and IR profiles, are well-documented, facilitating its identification in complex mixtures. This transparency is critical for quality control, especially in pharmaceutical applications where impurities can compromise efficacy.

For those exploring structure-activity relationships (SAR), the benzoxazin-3-one core of this compound offers a versatile scaffold for derivatization. Modifications at the methoxy or methyl positions can yield analogs with enhanced bioavailability or target specificity. Such studies are frequently discussed in academic forums and patent filings, reflecting the compound's commercial viability.

In summary, 6-Methoxy-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 57463-05-5) represents a multifaceted chemical entity with applications spanning medicine, agriculture, and materials science. Its relevance to contemporary research themes like drug discovery, sustainability, and precision agriculture ensures its continued prominence in scientific literature. As innovation drives demand for specialized intermediates, this compound is poised to remain a cornerstone of interdisciplinary research.